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Introduction

3-Chloro-N-(3-hydroxyphenyl)propanamide is a chemical compound that primarily serves as
a synthetic intermediate in the preparation of more complex molecules.[1] Its bifunctional
nature, possessing both a reactive chloro-amide group and a nucleophilic hydroxyl group,
makes it a versatile building block in organic synthesis. This technical guide provides a
comprehensive overview of the available literature on 3-Chloro-N-(3-
hydroxyphenyl)propanamide, focusing on its chemical properties, synthesis, and its notable
role as a process-related impurity in the manufacturing of the atypical antipsychotic drug,
Aripiprazole.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Chloro-N-(3-
hydroxyphenyl)propanamide is presented in Table 1. This data is compiled from various
chemical databases and supplier specifications.
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Property Value Source
Molecular Formula CoH10CINO2 [2][3]

Molecular Weight 199.63 g/mol [2][3]

CAS Number 50297-40-0 [2]

Appearance White to off-white solid MySkinRecipes
Melting Point 134 °C (decomposes) ChemicalBook

Boiling Point (Predicted)

429.2 + 30.0 °C at 760 mmHg

MySkinRecipes

Density (Predicted) 1.341 + 0.06 g/cm?3 ChemicalBook
- Slightly soluble in DMSO and ]

Solubility ChemicalBook
Methanol
3-chloro-N-(3-

IUPAC Name _ [2]
hydroxyphenyl)propanamide
Aripiprazole Impurity 33, beta-

Synonyms Chloro-m- [2]
hydroxypropionanilide

Synthesis

While specific peer-reviewed journal articles detailing the synthesis of 3-Chloro-N-(3-

hydroxyphenyl)propanamide are not readily available, its structure suggests a

straightforward synthetic route based on standard amide bond formation. The most probable

and industrially applicable method is the acylation of 3-aminophenol with 3-chloropropionyl

chloride.

General Experimental Protocol:

o Reaction Setup: To a stirred solution of 3-aminophenol in a suitable aprotic solvent (e.g.,

dichloromethane, tetrahydrofuran) and in the presence of a base (e.g., triethylamine,

pyridine) to neutralize the generated hydrochloric acid, 3-chloropropionyl chloride is added

dropwise at a controlled temperature (typically 0-5 °C).
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e Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or high-performance liquid chromatography (HPLC) until the starting materials are

consumed.

o Work-up: Upon completion, the reaction mixture is typically washed with water and brine to
remove the base hydrochloride salt and any unreacted starting materials.

 Purification: The crude product is then purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel to afford 3-Chloro-N-

(3-hydroxyphenyl)propanamide as a solid.

Reactants

3-Chloropropionyl Chloride
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General synthesis workflow for 3-Chloro-N-(3-hydroxyphenyl)propanamide.
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Role as an Impurity in Aripiprazole Synthesis

3-Chloro-N-(3-hydroxyphenyl)propanamide is recognized as a process-related impurity in
the synthesis of Aripiprazole, a widely used atypical antipsychotic medication. While the
specific step of its formation is not extensively detailed in the public domain, it is plausible that it
arises from reactions involving starting materials or intermediates used in the multi-step
synthesis of Aripiprazole. The presence of impurities like this is a critical aspect of
pharmaceutical manufacturing, requiring careful control and monitoring to ensure the final drug
product's safety and efficacy.

Aripiprazole Synthesis

Starting Materials &
Intermediates

Multi-step Synthesis Side Reaction

bradation/By-product

Impurity Formation

3-Chloro-N-(3-hydroxyphenyl)propanamide

Aripiprazole (API)

(Aripiprazole Impurity 33)

Click to download full resolution via product page

Logical relationship of impurity formation in Aripiprazole synthesis.

Biological Activity and Mechanism of Action

A thorough review of the scientific literature reveals a significant lack of data on the biological
activity and mechanism of action of 3-Chloro-N-(3-hydroxyphenyl)propanamide. Studies
have primarily focused on its role as a chemical intermediate. There are no published reports
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detailing its pharmacological effects, receptor binding affinities, or its influence on any signaling
pathways.

Pharmacokinetics and Toxicology

There is no available information in the public domain regarding the pharmacokinetics
(absorption, distribution, metabolism, and excretion) or the toxicological profile of 3-Chloro-N-
(3-hydroxyphenyl)propanamide. As a known impurity in a pharmaceutical product, its levels
would be strictly controlled to be below established safety thresholds.

Conclusion

3-Chloro-N-(3-hydroxyphenyl)propanamide is a well-characterized chemical intermediate
with a primary role in organic synthesis. Its significance in the pharmaceutical industry is mainly
associated with its status as a process-related impurity in the manufacturing of Aripiprazole.
The current body of scientific literature lacks information on the biological properties,
mechanism of action, pharmacokinetics, and toxicology of this compound. Further research
would be necessary to elucidate any potential pharmacological or toxicological effects. For drug
development professionals, the focus remains on monitoring and controlling its presence in the
final active pharmaceutical ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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